Cas no 627463-20-1 (Ethanone, 1-(4-ethyl-3-fluorophenyl)- (9CI))

• Product Name: Ethanone, 1-(4-ethyl-3-fluorophenyl)- (9CI)
• CAS No: 627463-20-1
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 877592
• PubChem ID: 22641002
• Update Time: 2025-04-19

Ethanone, 1-(4-ethyl-3-fluorophenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-ethyl-3-fluorophenyl)- (9CI)

• Inchi： 1S/C10H11FO/c1-3-8-4-5-9(7(2)12)6-10(8)11/h4-6H,3H2,1-2H3
• InChI Key： QWMCJRIHOYBIPR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=O)C=CC=1CC

Computed Properties

• Exact Mass: 166.079
• Monoisotopic Mass: 166.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones